N1-(3-chloro-2-methylphenyl)-N2-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)oxalamide

• IUPAC Name: N'-(3-chloro-2-methylphenyl)-N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]oxamide
• InChI: InChI=1S/C19H15ClN2O4S/c1-11-13(20)4-2-5-14(11)22-19(25)18(24)21-10-12-7-8-16(27-12)17(23)15-6-3-9-26-15/h2-9H,10H2,1H3,(H,21,24)(H,22,25)
• InChI Key: DVYUGFPLGYEECW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(=O)NCC2=CC=C(S2)C(=O)C3=CC=CO3
• Molecular Formula: C19H15ClN2O4S
• Molecular Weight: 402.9 g/mol
• CAS No.: 1797613-71-8

Description

N1-(3-chloro-2-methylphenyl)-N2-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H15ClN2O4S and its molecular weight is 402.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalysis

A novel synthetic approach has been developed for the production of oxalamides, which may include compounds structurally related to N1-(3-chloro-2-methylphenyl)-N2-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)oxalamide. This method involves acid-catalyzed rearrangement and offers high yields, suggesting potential applications in creating various oxalamide derivatives for research and industrial purposes (Mamedov et al., 2016).

Material Science

Compounds containing furan and thiophene units, similar to the one , have been synthesized and their electrochromic properties investigated. These compounds are promising for applications in electronic devices due to their distinct electrochromic properties, which can be adjusted through copolymerization (Abaci et al., 2016).

Pharmaceutical Research

While ensuring the exclusion of information related to drug use, dosage, and side effects as per the requirements, it's notable that the structural motifs present in this compound, such as furan and thiophene, are frequently explored in the synthesis of compounds with potential biological activities. For instance, derivatives of furan have been synthesized and evaluated for their antimicrobial properties, indicating the relevance of such structures in the development of new therapeutic agents (Ramadan & El‐Helw, 2018).

Environmental Chemistry

Research into the photo-oxidation of furan derivatives highlights the environmental implications of these compounds. The study of unsaturated dicarbonyl products from the oxidation of furan and its derivatives sheds light on atmospheric processes and potential environmental impacts (Alvarez et al., 2009).